Cas no 35923-79-6 (Pentafluorophenyl Isothiocyanate)

Pentafluorophenyl Isothiocyanate Properties

Names and Identifiers

• pentafluorophenylisothiocyanate
• Pentafluoroisothiocyanatobenzene
• 2,3,4,5,6-Pentafluorophenyl isothiocyanate
• Pentafluorophenyl-isothiocyanate
• Perfluorophenyl isothiocyanate
• EINECS 252-791-9
• MFCD00041042
• Benzene, pentafluoroisothiocyanato-
• SCHEMBL125198
• FT-0657991
• Pentafluorophenyl isothiocyanate, >=97.0% (GC)
• NS00123735
• PS-10262
• 1,2,3,4,5-Pentafluoro-6-isothiocyanatobenzene
• DTXSID40189489
• Pentafluorophenyl isothiocyanate
• AKOS005259826
• 35938-70-6
• 1,2,3,4,5-Pentafluoro-6-isothiocyanatobenzene #
• NAPHTHOLAS-BO
• SY329137
• 35923-79-6
• NGNKMRBGZPDABE-UHFFFAOYSA-N
• STL556148
• BBL102348
• 2,3,4,5,6-pentafluorophenylisothiocyanate
• +Expand

• MDL： MFCD00041042
• InChIKey： NGNKMRBGZPDABE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7F5NS/c8-2-3(9)5(11)7(13-1-14)6(12)4(2)10
• SMILES： C(=NC1=C(C(=C(C(=C1F)F)F)F)F)=S
• BRN： 2736207

Computed Properties

• Exact Mass: 224.96700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.967
• Heavy Atom Count: 14
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• LogP: 3.11640
• PSA: 44.45000
• Refractive Index: n20/D 1.540
• Boiling Point: 224.3±40.0 ºC (760 Torr),
• Flash Point: 89.4±27.3 ºC,
• Solubility: Insuluble (9.7E-4 g/L) (25 ºC),
• Color/Form: liquid
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

Pentafluorophenyl Isothiocyanate Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S36/37-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25; R34
• Hazard Level：6.1
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： Irritant
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38-42
• HazardClass：6.1
• FLUKA BRAND F CODES：10-21

Pentafluorophenyl Isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%